4-bromo-N'-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}benzohydrazide

• IUPAC Name: 4-bromo-N-[(E)-[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylideneamino]benzamide
• InChI: InChI=1S/C24H19BrN4O2/c1-31-22-13-9-17(10-14-22)23-19(16-29(28-23)21-5-3-2-4-6-21)15-26-27-24(30)18-7-11-20(25)12-8-18/h2-16H,1H3,(H,27,30)/b26-15+
• InChI Key: PSOIVVJBTSWPKV-CVKSISIWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C=NNC(=O)C3=CC=C(C=C3)Br)C4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NN(C=C2/C=N/NC(=O)C3=CC=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C24H19BrN4O2
• Molecular Weight: 475.3 g/mol

Description

4-bromo-N'-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}benzohydrazide is a useful research compound. Its molecular formula is C24H19BrN4O2 and its molecular weight is 475.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 474.06914 g/mol and the complexity rating of the compound is 596. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization
Several studies focus on the synthesis and characterization of benzohydrazide derivatives, including methods to prepare these compounds and their structural analysis. For instance, the synthesis of bioactive benzohydrazide derivatives has been reported, where the compounds were evaluated for their analgesic, antifungal, antibacterial, and antiproliferative activities (K. K. V. Raj et al., 2007). Another study detailed the synthesis of a benzohydrazide compound through the reaction of 4-methoxybenzaldehyde with 3-bromobenzohydrazide, highlighting the compound's crystal structure and potential for further applications (Guo-Biao Cao, 2009).

Biological Activities
The biological activities of benzohydrazide derivatives have been extensively studied, with several papers reporting on their potential antimicrobial, anti-inflammatory, and anticancer properties. For example, N′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and its metal complexes were found to exhibit potent in vitro cytotoxic activity against cancer cell lines, as well as antimicrobial activity against various bacteria and yeasts (J. Asegbeloyin et al., 2014). Another study synthesized novel pyrazole derivatives of gallic acid, demonstrating significant anti-inflammatory activity in vivo (S. Arunkumar et al., 2009).

Chemical and Physical Properties
Research has also delved into the chemical and physical properties of benzohydrazide derivatives, including studies on their synthesis methods, X-ray crystal structures, and vibrational spectroscopy. The characterization of such compounds aids in understanding their potential applications in various scientific domains (C. Arunagiri et al., 2018).